Cas no 1203291-07-9 (N-(1,3-benzothiazol-2-yl)-1-6-(furan-2-yl)pyridazin-3-ylpiperidine-4-carboxamide)

• Product Name: N-(1,3-benzothiazol-2-yl)-1-6-(furan-2-yl)pyridazin-3-ylpiperidine-4-carboxamide
• CAS No: 1203291-07-9
• MF: C₂₁H₁₉N₅O₂S
• MW: 405.472862482071
• CID: 6365866
• PubChem ID: 30364434
• Update Time: 2025-07-02

N-(1,3-benzothiazol-2-yl)-1-6-(furan-2-yl)pyridazin-3-ylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-2-yl)-1-6-(furan-2-yl)pyridazin-3-ylpiperidine-4-carboxamide
• N-(1,3-benzothiazol-2-yl)-1-[6-(furan-2-yl)pyridazin-3-yl]piperidine-4-carboxamide
• AKOS024512397
• F5528-1315
• VU0646403-1
• N-(benzo[d]thiazol-2-yl)-1-(6-(furan-2-yl)pyridazin-3-yl)piperidine-4-carboxamide
• 1203291-07-9

• Inchi： 1S/C21H19N5O2S/c27-20(23-21-22-16-4-1-2-6-18(16)29-21)14-9-11-26(12-10-14)19-8-7-15(24-25-19)17-5-3-13-28-17/h1-8,13-14H,9-12H2,(H,22,23,27)
• InChI Key： LRCHRPHEFFVZGH-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1NC(C1CCN(C2=CC=C(C3=CC=CO3)N=N2)CC1)=O

Computed Properties

• Exact Mass: 405.12594604g/mol
• Monoisotopic Mass: 405.12594604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(1,3-benzothiazol-2-yl)-1-6-(furan-2-yl)pyridazin-3-ylpiperidine-4-carboxamide

Comprehensive Analysis of N-(1,3-benzothiazol-2-yl)-1-6-(furan-2-yl)pyridazin-3-ylpiperidine-4-carboxamide (CAS No. 1203291-07-9)

The compound N-(1,3-benzothiazol-2-yl)-1-6-(furan-2-yl)pyridazin-3-ylpiperidine-4-carboxamide (CAS No. 1203291-07-9) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex architecture, featuring a benzothiazole core linked to a pyridazine moiety via a piperidine-carboxamide bridge, positions it as a promising candidate for targeted therapeutic applications. Researchers are particularly interested in its potential interactions with enzymes and receptors, given its hybrid heterocyclic framework.

In recent years, the demand for novel heterocyclic compounds like N-(1,3-benzothiazol-2-yl)-1-6-(furan-2-yl)pyridazin-3-ylpiperidine-4-carboxamide has surged, driven by advancements in drug discovery and precision medicine. This molecule’s furan and pyridazine subunits are known for their bioactivity, making them frequent subjects in studies related to anti-inflammatory and neuroprotective agents. Its CAS No. 1203291-07-9 is often cited in patent literature, reflecting its commercial and scientific relevance.

From a synthetic chemistry perspective, the preparation of N-(1,3-benzothiazol-2-yl)-1-6-(furan-2-yl)pyridazin-3-ylpiperidine-4-carboxamide involves multi-step organic transformations, including amide coupling and cyclization reactions. The benzothiazole segment, in particular, is synthesized through condensation reactions, while the furan-2-yl group is introduced via palladium-catalyzed cross-coupling. These methodologies align with the growing trend of green chemistry, as researchers seek to minimize hazardous byproducts.

The pharmacological profile of this compound is under rigorous investigation, with preliminary data suggesting its affinity for kinase inhibition—a hot topic in cancer research. Kinases play a critical role in cell signaling, and their dysregulation is implicated in numerous diseases. The pyridazin-3-ylpiperidine scaffold in this molecule is structurally analogous to known kinase inhibitors, sparking optimism about its therapeutic potential. Additionally, its carboxamide functionality enhances solubility, a key factor in drug bioavailability.

Beyond its biomedical applications, N-(1,3-benzothiazol-2-yl)-1-6-(furan-2-yl)pyridazin-3-ylpiperidine-4-carboxamide is also studied in material science. Its conjugated system and aromatic rings contribute to unique electronic properties, making it a candidate for organic semiconductors. This dual applicability—spanning medicine and advanced materials—highlights its versatility and aligns with the interdisciplinary nature of modern scientific inquiry.

In conclusion, N-(1,3-benzothiazol-2-yl)-1-6-(furan-2-yl)pyridazin-3-ylpiperidine-4-carboxamide (CAS No. 1203291-07-9) represents a compelling case study in the convergence of medicinal chemistry and materials engineering. Its structural complexity, coupled with its diverse potential applications, ensures its continued prominence in research pipelines. As the scientific community prioritizes sustainable synthesis and targeted therapies, this compound is poised to remain at the forefront of innovation.